molecular formula C11H7Cl2N3O B8344522 N-(4,6-dichloropyrimidin-5-yl)benzamide

N-(4,6-dichloropyrimidin-5-yl)benzamide

Cat. No.: B8344522
M. Wt: 268.10 g/mol
InChI Key: SXLUBYVKSZXXKF-UHFFFAOYSA-N
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Description

N-(4,6-dichloropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C11H7Cl2N3O and its molecular weight is 268.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7Cl2N3O

Molecular Weight

268.10 g/mol

IUPAC Name

N-(4,6-dichloropyrimidin-5-yl)benzamide

InChI

InChI=1S/C11H7Cl2N3O/c12-9-8(10(13)15-6-14-9)16-11(17)7-4-2-1-3-5-7/h1-6H,(H,16,17)

InChI Key

SXLUBYVKSZXXKF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=C(N=CN=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-amino-4,6-dichloropyrimidine (1.15 g, 0.00701 mol) and benzoyl chloride (1.0 mL, 0.0086 mol) was heated at 100° C. overnight. The reaction was cooled and the residue was triturated with diethyl ether, filtered and collected to obtain 1.6 g (85%).
Quantity
1.15 g
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reactant
Reaction Step One
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1 mL
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reactant
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